Cas no 2172207-32-6 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid
• CAS No: 2172207-32-6
• MF: C₂₂H₂₀F₂N₂O₅
• MW: 430.401412963867
• CID: 6518637
• PubChem ID: 165481896
• Update Time: 2025-09-27

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-2,2-difluoropropanoic acid
• EN300-1486923
• 2172207-32-6

• Inchi： 1S/C22H20F2N2O5/c23-22(24,19(28)29)12-25-18(27)21(9-10-21)26-20(30)31-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： JHYUVSWXCKKTFF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 430.13402807g/mol
• Monoisotopic Mass: 430.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid

Introduction to 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid (CAS No. 2172207-32-6)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid, identified by its CAS number 2172207-32-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl moiety and a fluorinated propanoic acid backbone. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural design of this compound is meticulously crafted to exploit its potential in drug discovery and molecular recognition. The cyclopropyl group, known for its rigid three-membered ring structure, contributes to the overall stability and specificity of the molecule. In contrast, the fluorine atoms in the 2,2-difluoropropanoic acid segment introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. These features make it an attractive scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing pharmacological properties such as metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules often leads to improved binding affinity and selectivity against biological targets. In the case of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid, the fluorine substituents are strategically positioned to interact favorably with biological receptors, potentially leading to enhanced therapeutic efficacy.

The 9H-fluoren-9-ylmethoxycarbonyl group is another critical feature that contributes to the compound's unique properties. This moiety is commonly used in peptide mimetics and protease inhibitors due to its ability to stabilize charged species and enhance binding interactions. The methoxycarbonyl (ester) functionality provides a site for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

In the realm of drug development, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid has shown promise as a precursor for synthesizing novel bioactive molecules. Its structural motifs are reminiscent of known pharmacophores found in therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The cyclopropyl formamide segment, in particular, has been explored in the design of protease inhibitors and kinase inhibitors due to its ability to mimic peptide bonds and disrupt enzymatic activity.

Recent studies have demonstrated that fluorinated amino acids derived from compounds like 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid can exhibit enhanced stability against enzymatic degradation. This property is particularly valuable in peptide-based therapies where rapid degradation would compromise therapeutic efficacy. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group used in this compound's synthesis is widely employed in solid-phase peptide synthesis (SPPS), indicating its utility in constructing complex peptidomimetics.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in organic synthesis, enabling the creation of novel heterocyclic compounds with diverse biological activities. Furthermore, the presence of both fluorine and fluorene moieties suggests that it may serve as a versatile building block for materials science applications, such as luminescent probes or organic electronic materials.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2,2-difluoropropanoic acid (CAS No. 2172207-32-6) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its intricate structure and functional groups provide a rich foundation for developing innovative therapeutics and materials. As research continues to uncover new applications for fluorinated compounds and peptidomimetics, this molecule is poised to play a crucial role in future medical breakthroughs.